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Compound of Interest

Compound Name: 2-Isopropoxy-5-nitrobenzylamine

Cat. No.: B1462647 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical compounds are paramount. This guide provides essential

safety and logistical information for the proper disposal of 2-Isopropoxy-5-nitrobenzylamine,

ensuring compliance with safety protocols and environmental regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Isopropoxy-5-nitrobenzylamine,

facilitating a quick reference for its physical and chemical properties.

Property Value Source

Boiling Point 200 °C (392 °F) [1]

Melting Point 42 - 44 °C (108 - 111 °F) [2]

Density 0.892 g/cm³ at 25 °C (77 °F) [1]

Autoignition Temperature 200 °C (392 °F) [2]

Experimental Protocols: Disposal Procedures
The disposal of 2-Isopropoxy-5-nitrobenzylamine must be conducted in a manner that

minimizes environmental impact and ensures the safety of laboratory personnel. The following

step-by-step protocol is based on established safety data sheets.
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Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you are

wearing the appropriate PPE, including:

Protective gloves

Protective clothing

Eye protection/face protection[1]

Disposal Steps:

Consult Experts and Regulations: Evacuate the danger area, observe emergency

procedures, and consult an expert.[1] Disposal must be in accordance with an approved

waste disposal plant.[3]

Containment: For spills, do not let the product enter drains.[1][2] Cover drains to prevent

runoff.

Absorption: Take up the material with a liquid-absorbent material (e.g., Chemizorb®).[1] For

solid forms, take up dry and avoid the generation of dust.[2]

Collection: Collect, bind, and pump off spills.[2] Place the absorbed material into a suitable,

tightly closed container for disposal.

Decontamination: Clean the affected area thoroughly after disposal.

Waste Disposal: Dispose of the container and its contents at an approved waste disposal

plant.[3] Avoid release to the environment.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Isopropoxy-
5-nitrobenzylamine.
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Start: Identify Need for Disposal

Step 1: Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Step 2: Consult Regulations & Experts

Step 3: Contain the Spill/Waste
(Prevent Entry to Drains)

Step 4: Absorb Liquid or Collect Solid

Step 5: Place in Labeled, Sealed Container

Step 6: Decontaminate the Area

Step 7: Transfer to Approved Waste Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Isopropoxy-5-nitrobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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